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Abstract
Flonicamid, a pyridinecarboxamide insecticide, is a selective antagonist of sap-sucking

insects. This technical guide provides a comprehensive overview of its chemical structure and

physical properties. Detailed methodologies for the determination of its physicochemical

characteristics are presented, alongside an elucidation of its metabolic activation and mode of

action. Quantitative data are systematically organized into tables for clarity and comparative

analysis. Furthermore, visual diagrams generated using the DOT language illustrate key

pathways and experimental workflows, adhering to stringent visualization standards for

scientific accuracy and comprehension.

Chemical Identity and Structure
Flonicamid is the International Organization for Standardization (ISO)-approved common

name for N-(cyanomethyl)-4-(trifluoromethyl)nicotinamide.[1] It is a synthetic organic compound

belonging to the pyridinecarboxamide chemical class.[2]

Table 1: Chemical Identifiers of Flonicamid
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Identifier Value

IUPAC Name
N-(cyanomethyl)-4-(trifluoromethyl)pyridine-3-

carboxamide[1]

CAS Number 158062-67-0[3]

Molecular Formula C₉H₆F₃N₃O[3]

Molecular Weight 229.16 g/mol

Canonical SMILES C1=CN=CC(=C1C(F)(F)F)C(=O)NCC#N

InChI Key RLQJEEJISHYWON-UHFFFAOYSA-N

Below is a two-dimensional representation of the chemical structure of Flonicamid.

Figure 1: Chemical structure of Flonicamid

Physical and Chemical Properties
The physicochemical properties of Flonicamid are crucial for understanding its environmental

fate, bioavailability, and formulation development.

Table 2: Physicochemical Properties of Flonicamid
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Property Value Reference

Physical State White crystalline powder

Odor Odorless

Melting Point 157.5 °C

Boiling Point Decomposes before boiling

Water Solubility 5.2 g/L (at 20 °C)

Vapor Pressure 7.07 x 10⁻⁹ mm Hg (at 20 °C)

pKa 11.6

Log P (Octanol-Water Partition

Coefficient)
0.3

Experimental Protocols for Physicochemical
Properties
The determination of the physicochemical properties of a compound like Flonicamid typically

follows standardized international guidelines to ensure data quality and comparability. The

following are detailed methodologies based on the Organisation for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD 102)
The melting point of Flonicamid can be determined using the capillary method.

Methodology:

A small amount of finely powdered Flonicamid is introduced into a capillary tube, which is

then sealed at one end.

The capillary tube is placed in a heated bath or a metal block of a melting point apparatus.

The temperature is raised at a slow, controlled rate.
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The temperatures at which the substance begins to melt and at which it is completely molten

are recorded. The melting point is reported as a range.

Melting Point Determination Workflow

Sample Preparation:
Finely powder Flonicamid

Capillary Loading:
Introduce sample into a sealed capillary tube

Apparatus Setup:
Place capillary in melting point apparatus

Heating:
Increase temperature at a controlled rate

Observation & Recording:
Record temperature range of melting

Click to download full resolution via product page

Figure 2: Workflow for Melting Point Determination

Water Solubility (OECD 105)
The flask method is suitable for determining the water solubility of substances like Flonicamid,

which has a solubility greater than 10⁻² g/L.

Methodology:

An excess amount of Flonicamid is added to a known volume of distilled water in a flask.

The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to reach

equilibrium.

The solution is then centrifuged or filtered to remove undissolved solid.

The concentration of Flonicamid in the clear aqueous phase is determined by a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).

Water Solubility Determination Workflow

Sample Preparation:
Add excess Flonicamid to water

Equilibration:
Agitate at constant temperature

Phase Separation:
Centrifuge or filter the solution

Analysis:
Determine concentration in the aqueous phase via HPLC

Result:
Calculate water solubility

Click to download full resolution via product page

Figure 3: Workflow for Water Solubility Determination

Vapor Pressure (OECD 104)
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Given the low vapor pressure of Flonicamid, the gas saturation method is an appropriate

technique.

Methodology:

A stream of inert gas (e.g., nitrogen) is passed at a known flow rate through or over the

surface of a sample of Flonicamid.

The gas becomes saturated with the vapor of the substance.

The amount of vaporized substance is collected in a trap and quantified.

The vapor pressure is calculated from the amount of substance vaporized and the volume of

gas passed through.

Vapor Pressure Determination Workflow

Gas Saturation:
Pass inert gas over Flonicamid sample

Vapor Trapping:
Collect the vaporized substance

Quantification:
Measure the amount of trapped substance

Calculation:
Determine vapor pressure from mass and gas volume

Click to download full resolution via product page

Figure 4: Workflow for Vapor Pressure Determination

pKa Determination
The pKa of Flonicamid can be determined by potentiometric titration.

Methodology:

A solution of Flonicamid of known concentration is prepared in a suitable solvent (e.g.,

water or a water/organic solvent mixture).

The solution is titrated with a standard solution of a strong acid or base.

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

A titration curve (pH versus volume of titrant added) is plotted. The pKa is determined from

the pH at the half-equivalence point.
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Mode of Action and Signaling Pathway
Flonicamid acts as a pro-insecticide, meaning it is converted into a more active form within the

target insect. Its primary mode of action is the disruption of the chordotonal organs, which are

sensory organs in insects responsible for hearing, balance, and spatial orientation. This

disruption leads to a cessation of feeding and ultimately, starvation.

The key steps in the signaling pathway are as follows:

Metabolic Activation: Flonicamid is metabolized in the insect's body to its active form, 4-

trifluoromethylnicotinamide (TFNA-AM).

Enzyme Inhibition: TFNA-AM inhibits the enzyme nicotinamidase.

Metabolite Accumulation: Inhibition of nicotinamidase leads to the accumulation of its

substrate, nicotinamide.

TRPV Channel Over-activation: The excess nicotinamide is thought to indirectly cause the

over-activation of Transient Receptor Potential Vanilloid (TRPV) channels in the chordotonal

neurons. It is important to note that TFNA-AM itself does not directly activate these channels.

Disruption of Chordotonal Organs: The over-activation of TRPV channels disrupts the normal

function of the chordotonal organs, leading to the observed anti-feeding effects.
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Figure 5: Signaling pathway of Flonicamid's insecticidal action
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Experimental Workflow for Elucidating the Mode of
Action
A series of experiments would be required to elucidate the signaling pathway of Flonicamid.

Methodology:

Metabolite Identification: Administer Flonicamid to the target insect species and analyze

tissue extracts using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to identify and

quantify TFNA-AM.

Nicotinamidase Inhibition Assay:

Isolate or recombinantly express the insect nicotinamidase enzyme.

Perform in vitro enzyme activity assays in the presence and absence of TFNA-AM to

determine its inhibitory effect and calculate the IC₅₀.

Nicotinamide Quantification: Treat insects with Flonicamid and measure the levels of

nicotinamide in relevant tissues over time using LC-MS/MS to confirm its accumulation.

TRPV Channel Activity Measurement:

Use techniques such as calcium imaging or electrophysiology (e.g., patch-clamp) on

isolated chordotonal neurons.

Apply nicotinamide to the neurons and observe changes in intracellular calcium levels or

ion channel currents to demonstrate its activating effect on TRPV channels.

Behavioral Assays: Conduct feeding behavior studies (e.g., Electrical Penetration Graph -

EPG) on insects treated with Flonicamid to correlate the molecular events with the whole-

organism response.
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Experimental Workflow for Mode of Action Elucidation

In Vivo Experiments In Vitro / Ex Vivo Experiments

Administer Flonicamid to Insects

LC-MS/MS Analysis:
Identify and quantify TFNA-AM

LC-MS/MS Analysis:
Measure Nicotinamide levels

Behavioral Assays (EPG):
Monitor feeding behavior

Nicotinamidase Inhibition Assay:
Determine IC50 of TFNA-AM Isolate Chordotonal Neurons

Calcium Imaging / Electrophysiology:
Measure TRPV channel activity in response to Nicotinamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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